Cas no 1261673-36-2 (1,2-dimethoxy-3-(trifluoromethyl)benzene)

• Product Name: 1,2-dimethoxy-3-(trifluoromethyl)benzene
• CAS No: 1261673-36-2
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• MDL: MFCD18395736
• CID: 2854732
• PubChem ID: 15696750
• Update Time: 2025-10-29

1,2-dimethoxy-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethoxy-3-(trifluoromethyl)benzene

• MDL： MFCD18395736
• Inchi： 1S/C9H9F3O2/c1-13-7-5-3-4-6(8(7)14-2)9(10,11)12/h3-5H,1-2H3
• InChI Key： JUIJOGIBDMYFSG-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=CC(C(F)(F)F)=C1OC

Computed Properties

• Exact Mass: 206.05546401g/mol
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1,2-dimethoxy-3-(trifluoromethyl)benzene

1,2-Dimethoxy-3-(Trifluoromethyl)Benzene: A Comprehensive Overview

1,2-Dimethoxy-3-(Trifluoromethyl)Benzene, also known by its CAS number 1261673-36-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of benzene, featuring two methoxy groups at the 1 and 2 positions and a trifluoromethyl group at the 3 position. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 1,2-Dimethoxy-3-(Trifluoromethyl)Benzene typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in constructing the trifluoromethyl group. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring similar compounds with tailored properties.

In terms of applications, 1,2-Dimethoxy-3-(Trifluoromethyl)Benzene has shown promise in the development of advanced materials. Its electron-withdrawing trifluoromethyl group and electron-donating methoxy groups create a unique balance of electronic properties. This makes it an ideal candidate for use in organic electronics, such as in the fabrication of light-emitting diodes (LEDs) and organic photovoltaic cells. Recent research has demonstrated that incorporating this compound into polymer blends can significantly enhance the electrical conductivity and stability of these materials under various environmental conditions.

Beyond materials science, 1,2-Dimethoxy-3-(Trifluoromethyl)Benzene has also been investigated for its potential in biomedicine. Studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Researchers are currently exploring its mechanism of action and evaluating its efficacy in preclinical models. These findings highlight the importance of further research to unlock its therapeutic potential while ensuring safety profiles are optimized.

The environmental impact and toxicity profile of 1,2-Dimethoxy-3-(Trifluoromethyl)Benzene have also been subjects of recent studies. Given its fluorinated structure, there is a growing interest in understanding its persistence in the environment and potential bioaccumulation. Preliminary data indicate that this compound undergoes rapid degradation under UV light and aerobic conditions, reducing its environmental footprint. However, further research is needed to assess its long-term effects on ecosystems and human health.

In conclusion, 1,2-Dimethoxy-3-(Trifluoromethyl)Benzene (CAS No: 1261673-36-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative solutions in materials science, biomedicine, and environmental chemistry. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.